Cas no 166271-53-0 (Carbamic acid, (3-hydroxy-1,1-dimethylbutyl)-, methyl ester (9CI))

• Product Name: Carbamic acid, (3-hydroxy-1,1-dimethylbutyl)-, methyl ester (9CI)
• CAS No: 166271-53-0
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 904939
• PubChem ID: 15896951
• Update Time: 2025-04-19

Carbamic acid, (3-hydroxy-1,1-dimethylbutyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-hydroxy-1,1-dimethylbutyl)-, methyl ester (9CI)
• 166271-53-0
• METHYL N-(4-HYDROXY-2-METHYLPENTAN-2-YL)CARBAMATE

• Inchi： 1S/C8H17NO3/c1-6(10)5-8(2,3)9-7(11)12-4/h6,10H,5H2,1-4H3,(H,9,11)
• InChI Key： OLWNZIARVPQSKK-UHFFFAOYSA-N
• SMILES： OC(C)CC(C)(C)NC(=O)OC

Computed Properties

• Exact Mass: 175.12091
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56